Cas no 1506622-53-2 (2-(2-methylpropyl)-octahydroimidazolidino1,5-apiperazin-3-one)

• Product Name: 2-(2-methylpropyl)-octahydroimidazolidino1,5-apiperazin-3-one
• CAS No: 1506622-53-2
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6154184
• PubChem ID: 79091769
• Update Time: 2025-11-02

2-(2-methylpropyl)-octahydroimidazolidino1,5-apiperazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-octahydroimidazolidino1,5-apiperazin-3-one
• CS-0349152
• 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one
• AKOS017642471
• 2-Isobutylhexahydroimidazo[1,5-a]pyrazin-3(2h)-one
• 1506622-53-2
• EN300-185760

• Inchi： 1S/C10H19N3O/c1-8(2)6-12-7-9-5-11-3-4-13(9)10(12)14/h8-9,11H,3-7H2,1-2H3
• InChI Key： CBTKXNMMDXHZRI-UHFFFAOYSA-N
• SMILES： O=C1N(CC(C)C)CC2CNCCN21

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines Imidazopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrazines

Additional information on 2-(2-methylpropyl)-octahydroimidazolidino1,5-apiperazin-3-one

Exploring the Versatile Applications of 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one (CAS No. 1506622-53-2) in Modern Chemistry

The compound 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one (CAS No. 1506622-53-2) has garnered significant attention in the field of organic and medicinal chemistry due to its unique structural features and potential applications. This bicyclic molecule, characterized by its imidazolidino-piperazinone core, represents a promising scaffold for drug discovery and material science. Researchers are increasingly exploring its derivatives for their bioactivity and physicochemical properties.

One of the most intriguing aspects of 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one is its molecular architecture. The presence of both imidazolidine and piperazinone moieties in a fused ring system creates a rigid framework that can interact with biological targets in specific ways. This structural complexity makes it particularly valuable for designing enzyme inhibitors and receptor modulators, which are hot topics in current pharmaceutical research.

Recent studies have highlighted the potential of 1506622-53-2 derivatives in addressing contemporary health challenges. With the growing interest in neurodegenerative diseases and metabolic disorders, researchers are investigating how modifications to this core structure might yield compounds with improved blood-brain barrier permeability or metabolic stability. These investigations align with current trends in precision medicine and personalized therapeutics.

The synthesis of 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one typically involves sophisticated multi-step organic reactions, making it a subject of interest in process chemistry optimization. Chemists are particularly focused on developing more efficient routes to this scaffold, with emphasis on atom economy and green chemistry principles – topics that resonate with today's emphasis on sustainable science.

Beyond pharmaceutical applications, CAS 1506622-53-2 and its analogs show promise in materials science. The compound's ability to form stable hydrogen-bonding networks makes it potentially useful in designing molecular sensors or supramolecular assemblies. This versatility answers the growing demand for smart materials in various technological applications.

Quality control and characterization of 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one require advanced analytical techniques. Modern laboratories employ HPLC-MS, NMR spectroscopy, and X-ray crystallography to ensure purity and confirm structure – methodologies that are frequently searched by professionals in the field. These analytical approaches are crucial for maintaining the compound's integrity in research and potential commercial applications.

The commercial availability of 1506622-53-2 has expanded in recent years, reflecting growing interest from both academic and industrial researchers. Suppliers now offer various quantities, from milligram-scale for initial screening to kilogram quantities for development purposes. This accessibility supports the compound's use in high-throughput screening campaigns and structure-activity relationship studies.

Looking forward, the scientific community anticipates novel discoveries involving 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one. With advances in computational chemistry and AI-assisted drug design, researchers can more efficiently explore the vast chemical space around this scaffold. These technological developments, combined with traditional medicinal chemistry expertise, may unlock new therapeutic possibilities for this intriguing molecule.

For researchers working with CAS 1506622-53-2, proper handling and storage are essential to maintain compound stability. While not classified as hazardous, standard laboratory precautions should be observed, including storage in anhydrous conditions and protection from light. These practical considerations are often overlooked in literature but are crucial for reproducible results.

The patent landscape surrounding 2-(2-methylpropyl)-octahydroimidazolidino[1,5-a]piperazin-3-one derivatives has become increasingly active, particularly in areas related to CNS disorders and inflammatory conditions. This intellectual property activity signals the compound's perceived value in pharmaceutical development and suggests potential for future commercialization of related drug candidates.

In conclusion, 1506622-53-2 represents a fascinating case study in modern chemical research. Its complex structure, synthetic challenges, and diverse potential applications make it a compelling subject for both fundamental studies and applied research. As science continues to advance, this molecule will likely play a role in addressing some of today's most pressing chemical and biomedical challenges.